Cas no 2166861-81-8 (Benzoic acid, 4-amino-2-chloro-5-fluoro-)

• Product Name: Benzoic acid, 4-amino-2-chloro-5-fluoro-
• CAS No: 2166861-81-8
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 6358064
• PubChem ID: 53432801
• Update Time: 2024-01-02

Benzoic acid, 4-amino-2-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-chloro-5-fluoro-
• G10510
• EN300-6745610
• 2166861-81-8
• 4-AMINO-2-CHLORO-5-FLUOROBENZOIC ACID

• Inchi： 1S/C7H5ClFNO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： NXROAANODXBIQM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(N)C=C1Cl

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.574±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±42.0 °C(Predicted)
• pka: 3.42±0.25(Predicted)